![molecular formula C17H27N3O3 B6033161 ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate](/img/structure/B6033161.png)
ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.
Mechanism of Action
The mechanism of action of ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate involves its interaction with specific receptors in the brain, including dopamine and serotonin receptors. This interaction leads to changes in neurotransmitter activity, which can affect behavior and cognition.
Biochemical and Physiological Effects:
Ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate has been shown to have a range of biochemical and physiological effects. These effects include changes in neurotransmitter activity, alterations in brain function, and changes in behavior and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate in lab experiments is its ability to selectively interact with specific receptors in the brain. This allows researchers to study the effects of these receptors on behavior and cognition. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate. These include studying the effects of this compound on different types of behavior and cognition, investigating its potential as a therapeutic agent for neurological disorders, and exploring its interactions with other compounds and receptors in the brain.
In conclusion, ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate is a chemical compound that has potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied. Further research is needed to fully understand the potential of this compound in scientific research.
Synthesis Methods
Ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate is synthesized using a multi-step process that involves the reaction of 3-furylmethylamine with piperidine, followed by the addition of ethyl chloroformate and piperazine. The final product is purified using column chromatography to obtain a pure compound.
Scientific Research Applications
Ethyl 4-[1-(3-furylmethyl)-3-piperidinyl]-1-piperazinecarboxylate has been studied for its potential applications in scientific research. This compound is known to interact with specific receptors in the brain and can be used to study the effects of these receptors on behavior and cognition.
properties
IUPAC Name |
ethyl 4-[1-(furan-3-ylmethyl)piperidin-3-yl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O3/c1-2-23-17(21)20-9-7-19(8-10-20)16-4-3-6-18(13-16)12-15-5-11-22-14-15/h5,11,14,16H,2-4,6-10,12-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYZQUMHYZPZHEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2CCCN(C2)CC3=COC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
methyl]amino}-6-oxo-3,6-dihydro-4-pyrimidinyl)acetate](/img/structure/B6033089.png)
![N'-(4-hydroxy-3-iodobenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide](/img/structure/B6033090.png)
![2-[4-(2,3-dimethoxybenzyl)-1-(1-methyl-4-piperidinyl)-2-piperazinyl]ethanol](/img/structure/B6033096.png)
![N'-[2-(hydroxyimino)-1-phenylethylidene]-2-furohydrazide](/img/structure/B6033101.png)
![2-phenyl-5-[2-(trifluoromethyl)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine](/img/structure/B6033108.png)
![2-{4-hydroxy-2-[(2-thienylmethylene)hydrazono]-2,5-dihydro-1,3-thiazol-5-yl}-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B6033115.png)
![diethyl 3-methyl-5-({[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-2,4-thiophenedicarboxylate](/img/structure/B6033123.png)
![{1-[(5-methyl-1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-3-piperidinyl}methanol](/img/structure/B6033133.png)
![N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-fluorobenzyl]-1-[1-(3-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethanamine](/img/structure/B6033138.png)
![7-[(1S*,2S*,4S*)-bicyclo[2.2.1]hept-5-en-2-ylacetyl]-2-pyridin-3-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one](/img/structure/B6033165.png)
![ethyl 4-{1-[(5-acetyl-3-thienyl)methyl]-3-piperidinyl}-1-piperazinecarboxylate](/img/structure/B6033175.png)
![N-[6,6-dimethyl-1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-1-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxamide](/img/structure/B6033177.png)
![N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-nitrobenzamide](/img/structure/B6033184.png)